YLIU-4-105-1

• Molecular Formula: C32H34F3N7O2
• Molecular Weight: 605.7 g/mol
• InChI: InChI=1S/C32H34F3N7O2/c1-3-40-10-12-41(13-11-40)18-21-14-24(32(33,34)35)17-25(15-21)36-31(44)23-5-4-20(2)26(16-23)27-8-9-29-37-28(19-42(29)39-27)38-30(43)22-6-7-22/h4-5,8-9,14-17,19,22H,3,6-7,10-13,18H2,1-2H3,(H,36,44)(H,38,43)
• InChIKey: QXTJBILZOATCLN-UHFFFAOYSA-N

YLIU-4-105-1 Type II JAK2 Inhibitor

YLIU-4-105-1 is a type II Janus kinase 2 (JAK2) inhibitor built on a thiazolo[5,4-b]pyridine scaffold, co-crystallized with the JAK2 JH1 kinase domain to confirm an inactive 'DFG-out' binding conformation [1]. The compound inhibits JAK-STAT signaling in JAK2 V617F-driven SET2 cells and demonstrates in vivo pharmacodynamic activity in a mouse model of polycythemia vera, as evidenced by dose-dependent pSTAT5 suppression, spleen weight reduction, and lowered blood reticulocyte counts [1].

JAK-STAT signaling pathway studies

JAK2 G993A resistance mechanism research

Structure-guided DFG-out tool compound (PDB co-crystal available)

In vivo target engagement model (IP dosing protocol)

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. View Source

YLIU-4-105-1: Why Substitution Fails

Substituting YLIU-4-105-1 with a generic type I (e.g., ruxolitinib) or even another type II JAK2 inhibitor (e.g., CHZ868, BBT594) introduces critical experimental confounds. YLIU-4-105-1 uniquely combines a structurally confirmed type II 'DFG-out' binding mode, confirmed via co-crystallography at 1.45 Å resolution, with retained cellular potency against both JAK2 L884P [1] and JAK2 G993A resistance mutations [2]. The JAK2 G993A mutation, which emerges under CHZ868 selection and confers >10-fold resistance to CHZ868, does not confer resistance to YLIU-4-105-1 [2]. Furthermore, its KiNativ target engagement profile (87.3% JAK2 inhibition at 5 µM) is quantitatively distinct from both CHZ868 (85.9%) and its close analog YLIU-5-162-1 (85.5%) [1][3]. These resistance and engagement profiles are compound-specific and cannot be assumed for any other in-class member.

This compound

Type II DFG-outStructurally confirmed inactive-state binding; type I inhibitors (e.g., ruxolitinib) engage active conformation and may not replicate DFG-out pharmacology.

G993A resistanceRetains activity against JAK2 G993A mutant; CHZ868 and BBT594 exhibit >10-fold or shifted resistance profiles, limiting genotype-phenotype experiments.

Target engagementKiNativ cellular JAK2 occupancy differs from close analogs YLIU-5-162-1 and CHZ868; engagement cannot be assumed for any in-class substitute.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. View Source
• [2] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Figures 4B-4C, S3A-S3B) View Source
• [3] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Table S1, Figures 2A, S1A) View Source

YLIU-4-105-1 Evidence Guide

JAK2 Target Engagement vs. CHZ868

In a KiNativ chemical proteomics assay using SET2 cells treated with 5 µM of each compound for 4 hours, YLIU-4-105-1 inhibited JAK2 kinase activity by 87.3%. This represents JAK2 engagement that is numerically higher than both the clinical-stage compound CHZ868 (85.9%) and its close structural analog YLIU-5-162-1 (85.5%) at identical concentration, thereby demonstrating that minor scaffold modifications translate into quantifiable differences in cellular JAK2 occupancy [1].

JAK2 Target Engagement

Head-to-head

87.3% JAK2 inhibition (KiNativ, 5 µM); CHZ868 85.9%, YLIU-5-162-1 85.5%

Reported highest cellular JAK2 engagement in tested series

SET2 cells, 4 h treatment; class-level rank within series

Evidence Dimension	JAK2 kinase inhibition at 5 µM
Target Compound Data	87.3% JAK2 inhibition (KiNativ, 5 µM)
Comparator Or Baseline	CHZ868: 85.9% JAK2 inhibition; YLIU-5-162-1: 85.5% JAK2 inhibition
Quantified Difference	YLIU-4-105-1: +1.4 percentage points vs. CHZ868; +1.8 percentage points vs. YLIU-5-162-1
Conditions	SET2 cells; 4-hour treatment; 5 µM compound; KiNativ kinase selectivity profiling

Why This Matters

Procurement of YLIU-4-105-1 over its closest analog (YLIU-5-162-1) ensures the highest cellular JAK2 engagement in this chemical series, reducing the risk of residual kinase activity confounding pharmacodynamic readouts.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Table S1, Figure 2A) View Source

Overcoming JAK2 G993A Resistance

The JAK2 G993A gatekeeper mutation, which arises in cells cultured in escalating doses of CHZ868, confers >10-fold resistance to CHZ868 and 4.8- to 6.2-fold resistance to ruxolitinib. Critically, the G993A mutation does not confer resistance to YLIU-4-105-1, with GRmax values remaining near -1 at 20 µM in both parental and G993A-mutant contexts across both Ba/F3 CRLF2 IL7R JAK2 R683G and Ba/F3 EPOR JAK2 V617F cell backgrounds, indicating the compound's full retention of anti-proliferative activity against this clinically relevant resistance mutant [1].

Overcoming G993A Resistance

Head-to-head

GRmax ≈ -1 at 20 µM in G993A-mutant cells; CHZ868 >10-fold resistance, ruxolitinib 4.8–6.2-fold

G993A mutation does not confer resistance; supports genotype-versus-compound study designs

Ba/F3 CRLF2 and EPOR JAK2-mutant backgrounds; CellTiter-Glo assay

Evidence Dimension	Fold resistance conferred by JAK2 G993A mutation
Target Compound Data	YLIU-4-105-1: no significant fold shift in potency; GRmax ≈ -1 at 20 µM in both parental and G993A-mutant cells
Comparator Or Baseline	CHZ868: >10-fold resistance; Ruxolitinib: 4.8- to 6.2-fold resistance
Quantified Difference	YLIU-4-105-1 completely circumvents G993A-driven resistance that imposes >10-fold IC50 shift on CHZ868
Conditions	Ba/F3 CRLF2 IL7R JAK2 R683G ± G993A; Ba/F3 EPOR JAK2 V617F ± G993A; CellTiter-Glo proliferation assay

Why This Matters

For research programs investigating mechanisms of acquired resistance to type II JAK2 inhibitors, YLIU-4-105-1 is the compound of choice because it uniquely retains full anti-proliferative activity against the G993A resistance mutation, enabling clean genotype-versus-compound experimental designs.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Figures 4B-4C, S3A-S3B) View Source

DFG-Out Binding Mode vs. BBT594

A co-crystal structure of YLIU-4-105-1 with the JAK2 kinase domain (JH1) was solved at 1.45 Å resolution, confirming a type II DFG-out binding mode. Superposition with the BBT594-JAK2 JH1 co-crystal structure (PDB: 3UGC) reveals identical hydrogen bond networks with the same four JH1 atoms (Leu932 backbone NH and CO, Glu898 side chain, and a fourth interaction), yet a structurally distinct binding pose governed by the 5-position ethylpiperazine in YLIU-4-105-1 versus the 4-position methylpiperazine in BBT594 [1]. This shifts the Tyr972 side-chain rotamer, providing a structural basis for the compound's differential resistance profile. The PDB deposition (7TEU) [2] directly enables rational structure-guided optimization of this scaffold.

DFG-Out Binding Mode

Method context

1.45 Å co-crystal with JAK2 JH1 domain; PDB 7TEU; ethylpiperazine-induced Tyr972 rotamer shift vs. BBT594 (PDB 3UGC)

Enables structure-guided optimization with publicly available coordinates

Distinct binding pose from BBT594 despite shared hydrogen bond network

Evidence Dimension	Crystal structure resolution and binding pose compared to BBT594
Target Compound Data	1.45 Å resolution; DFG-out conformation; 5-position ethylpiperazine; PDB: 7TEU
Comparator Or Baseline	BBT594: PDB 3UGC; 4-position methylpiperazine; identical hydrogen bond atoms but distinct Tyr972 rotamer
Quantified Difference	Structurally distinct pose confirmed at 1.45 Å resolution; Tyr972 side-chain rotamer differs between the two compounds due to piperazine substitution position
Conditions	Co-crystallization at pH 4; data collection at 0.9792 Å wavelength; space group C 1 2 1; unit cell 107.47, 69.36, 51.51 Å

Why This Matters

Procurement of YLIU-4-105-1 provides a structurally validated tool compound with publicly available co-crystal coordinates (PDB: 7TEU), enabling molecular modeling and structure-based optimization that is not possible with uncharacterized in-class alternatives.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Figures 1E-1H, Table 2) View Source
• [2] RCSB Protein Data Bank. 7TEU: Crystal structure of JAK2 JH1 with type II inhibitor YLIU-04-105-1. Deposited 2022-01-05. View Source

In Vivo Pharmacodynamics

In a BALB/c mouse model of recombinant human erythropoietin (rhEPO)-induced polycythemia, YLIU-4-105-1 (50 mg/kg and 100 mg/kg IP) reduced pSTAT5 expression in spleen tissue in a dose-dependent manner 3 hours post-dose, consistent with on-target JAK2 pathway inhibition in vivo [1]. In a separate multi-day study, 50 mg/kg and 75 mg/kg IP daily doses of YLIU-4-105-1 produced a dose-dependent decrease in spleen size, with concomitant reduction in blood reticulocyte counts . This in vivo efficacy is achieved despite limited oral bioavailability (4% after 10 mg/kg PO) and a plasma half-life of 3.7 hours after IV dosing [1], identifying the IP route as the preferred administration method for preclinical pharmacology studies.

In Vivo Pharmacodynamics

Model context

Dose-dependent pSTAT5 suppression (50–100 mg/kg IP); spleen size reduction; T_1/2 3.7 h (IV), oral F 4%

IP-administrable JAK2 pathway suppression in polycythemia model; requires IP route

BALB/c rhEPO model; PK supports 3–4 h post-dose readouts

Evidence Dimension	In vivo pharmacodynamic endpoints (pSTAT5, spleen size, reticulocyte count)
Target Compound Data	YLIU-4-105-1: Dose-dependent pSTAT5 suppression at 50 and 100 mg/kg IP; spleen size reduction at 50 and 75 mg/kg IP daily; blood reticulocyte count decrease; T1/2 = 3.7 h (IV); oral bioavailability = 4%
Comparator Or Baseline	CHZ868 (historical data from prior publications): reported pSTAT5 suppression, spleen size normalization, reticulocyte count reduction in rhEPO-induced polycythemia model via PO route
Quantified Difference	YLIU-4-105-1 achieves comparable in vivo JAK2 pathway suppression to CHZ868 but requires IP administration due to low oral bioavailability (4% vs. CHZ868's reported oral activity)
Conditions	8-week-old female BALB/c mice; rhEPO-induced polycythemia; single-dose and 5-day repeat-dosing regimens; IP and PO routes

Why This Matters

For in vivo preclinical studies of type II JAK2 inhibition, YLIU-4-105-1 is a validated tool with characterized PK parameters and IP administration protocol, enabling reproducible pharmacodynamic experiments; users must plan for IP dosing rather than relying on oral gavage.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Figures S4A-S4C) View Source

Kinase Selectivity Profile

In SET2 cells treated at 5 µM, YLIU-4-105-1 exhibits a selectivity profile characterized by inhibition of pSTAT1 (Y701) and, in some contexts, pERK1/2 (T202/Y204), but does not inhibit pAKT (T308) [1]. This pattern distinguishes YLIU-4-105-1 from other series members that show varying extents of pSTAT1 and pERK1/2 inhibition, reflecting differential polypharmacology arising from subtle structural modifications to the core scaffold. The absence of pAKT pathway modulation is particularly relevant, as AKT signaling represents a key pro-survival pathway that, if inadvertently suppressed, could confound apoptosis or proliferation readouts in JAK2-dependent cell models [1].

Kinase Selectivity Profile

Class-level

Inhibits pSTAT1 (Y701); variable pERK1/2; spares pAKT (T308) at 5 µM in SET2 cells

Defined off-target signaling signature; no pAKT pathway interference

Qualitative comparison with other series members; quantitative pSTAT1/ERK1/2 percentages not reported

Evidence Dimension	Downstream signaling pathway modulation at 5 µM
Target Compound Data	YLIU-4-105-1: inhibits pSTAT1 (Y701); variable pERK1/2 (T202/Y204) inhibition; no pAKT (T308) inhibition
Comparator Or Baseline	Other series compounds (MFH-6-7-1, YLIU-5-162-1): differential pSTAT1 and pERK1/2 inhibition; class-wide absence of pAKT inhibition noted
Quantified Difference	Qualitative selectivity difference: YLIU-4-105-1 spares pAKT signaling while modulating pSTAT1 and pERK1/2; quantitative head-to-head pSTAT1/pERK1/2 inhibition percentages for individual compounds not reported in the primary reference
Conditions	SET2 cells; 4-hour treatment; 5 µM compound; Western blot analysis

Why This Matters

When selecting among this compound series for experiments involving AKT-dependent readouts or combination studies with PI3K pathway inhibitors, YLIU-4-105-1's documented sparing of pAKT signaling provides a defined baseline that avoids unintended pathway interference.

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. (Figure S1B) View Source

YLIU-4-105-1 Application Scenarios

Investigating G993A Resistance Mechanisms

Procure YLIU-4-105-1 as the reference compound for studies interrogating JAK2 G993A-mediated resistance. As documented, G993A confers >10-fold resistance to CHZ868 but not to YLIU-4-105-1 [1]. This differential activity profile enables head-to-head experimental designs where YLIU-4-105-1 serves as the 'resistance-sparing' comparator, allowing researchers to dissect compound-specific resistance determinants and design next-generation inhibitors with improved barrier to resistance.

Structure-Guided Medicinal Chemistry

Use YLIU-4-105-1 as a structurally characterized starting point for scaffold optimization. The co-crystal structure at 1.45 Å resolution (PDB: 7TEU) [1], superimposed with BBT594 (PDB: 3UGC), provides atomic-level detail of the ethylpiperazine allosteric pocket interaction and the DFG-out conformation [2]. This structural information directly supports fragment replacement, linker optimization, and selectivity engineering programs that require precise knowledge of ligand-protein contacts.

In Vivo Target Engagement in PV Models

Employ YLIU-4-105-1 via IP administration for acute pharmacodynamic studies requiring JAK2 pathway suppression in hematopoietic tissues. With a plasma half-life of 3.7 hours and dose-dependent pSTAT5 inhibition documented at 50-100 mg/kg IP in the rhEPO-induced polycythemia model [1], YLIU-4-105-1 is suitable for experimental protocols that measure spleen pSTAT5 levels, spleen-to-body weight ratios, and blood reticulocyte counts as pharmacodynamic biomarkers within 3-4 hours post-dose.

Selectivity Profiling in JAK2-Dependent Cell Lines

Select YLIU-4-105-1 for experiments requiring documented JAK2 kinase engagement with a known off-target signaling signature. KiNativ profiling confirms 87.3% JAK2 inhibition at 5 µM, with concurrent inhibition of pSTAT1 (Y701) and variable pERK1/2 (T202/Y204), but no inhibition of pAKT (T308) [1][2]. This defined selectivity profile makes YLIU-4-105-1 the appropriate choice when experimental outcomes must be interpreted within a known polypharmacology framework, particularly in studies combining JAK2 inhibition with PI3K/AKT pathway modulators.

Application

Selection Property

Validation Focus

G993A resistance mechanism research

Resistance-sparing kinase engagement profile

Cell proliferation assay ± G993A; GRmax and IC₅₀ shifts

Structure-guided medicinal chemistry

High-resolution DFG-out co-crystal structure

Ligand-protein contact map; allosteric pocket rotamer states

In vivo JAK2 target engagement models

IP-dosing protocol with characterized PK

pSTAT5, spleen weight, reticulocyte count endpoints

JAK2 selectivity profiling in cell lines

Documented polypharmacology signature

pSTAT1/pERK1/2/pAKT pathway modulation pattern

• [1] Arwood ML, Liu Y, Harkins SK, et al. New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mutation. Cell Chem Biol. 2023 Jun 15;30(6):618-631.e12. View Source
• [2] RCSB Protein Data Bank. 7TEU: Crystal structure of JAK2 JH1 with type II inhibitor YLIU-04-105-1. Deposited 2022-01-05. View Source